3-Phenylpropenoic acid [(1S,6β)-5β-hydroxy-1β-methyl-4β-(1-methylethyl)-7β-(3-oxobutyl)bicyclo[4.1.0
3-Phenylpropenoic acid [(1S,6β)-5β-hydroxy-1β-methyl-4β-(1-methylethyl)-7β-(3-oxobutyl)bicyclo[4.1.0
Brand Name:
Vulcanchem
CAS No.:
102273-87-0
VCID:
VC0012381
InChI:
InChI=1S/C24H32O4/c1-15(2)21-19(28-20(26)13-11-17-8-6-5-7-9-17)14-24(4)18(12-10-16(3)25)22(24)23(21)27/h5-9,11,13,15,18-19,21-23,27H,10,12,14H2,1-4H3/b13-11+/t18-,19-,21-,22+,23-,24+/m1/s1
SMILES:
CC(C)C1C(CC2(C(C2C1O)CCC(=O)C)C)OC(=O)C=CC3=CC=CC=C3
Molecular Formula:
C24H32O4
Molecular Weight:
384.516
3-Phenylpropenoic acid [(1S,6β)-5β-hydroxy-1β-methyl-4β-(1-methylethyl)-7β-(3-oxobutyl)bicyclo[4.1.0
CAS No.: 102273-87-0
Main Products
VCID: VC0012381
Molecular Formula: C24H32O4
Molecular Weight: 384.516
| CAS No. | 102273-87-0 |
|---|---|
| Product Name | 3-Phenylpropenoic acid [(1S,6β)-5β-hydroxy-1β-methyl-4β-(1-methylethyl)-7β-(3-oxobutyl)bicyclo[4.1.0 |
| Molecular Formula | C24H32O4 |
| Molecular Weight | 384.516 |
| IUPAC Name | [(1R,2S,3S,4R,6S,7R)-2-hydroxy-6-methyl-7-(3-oxobutyl)-3-propan-2-yl-4-bicyclo[4.1.0]heptanyl] (E)-3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C24H32O4/c1-15(2)21-19(28-20(26)13-11-17-8-6-5-7-9-17)14-24(4)18(12-10-16(3)25)22(24)23(21)27/h5-9,11,13,15,18-19,21-23,27H,10,12,14H2,1-4H3/b13-11+/t18-,19-,21-,22+,23-,24+/m1/s1 |
| Standard InChIKey | MZRGOEIFXVZAOF-XAYXDKLWSA-N |
| SMILES | CC(C)C1C(CC2(C(C2C1O)CCC(=O)C)C)OC(=O)C=CC3=CC=CC=C3 |
| Last Modified | Aug 20 2021 |
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